Cas no 250691-98-6 (1-phenyl-1H-1,3-benzodiazole-5-carboxylic acid)

1-Phenyl-1H-1,3-benzodiazole-5-carboxylic acid is a heterocyclic compound featuring a benzodiazole core substituted with a phenyl group at the 1-position and a carboxylic acid moiety at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and functional materials. The carboxylic acid group enables further derivatization via esterification, amidation, or metal-catalyzed coupling reactions, while the benzodiazole scaffold contributes to π-conjugation and potential bioactivity. Its rigid aromatic system may enhance thermal and chemical stability in target compounds. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity, making it suitable for research and industrial applications requiring precise molecular frameworks.

1-phenyl-1H-1,3-benzodiazole-5-carboxylic acid structure

250691-98-6 structure

Product Name:1-phenyl-1H-1,3-benzodiazole-5-carboxylic acid

CAS No:250691-98-6

MF:C₁₄H₁₀N₂O₂

MW:238.241403102875

MDL:MFCD11007740

CID:1420540

PubChem ID:5328468

Update Time:2025-10-29

1-phenyl-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-5-carboxylic acid, 1-phenyl-
- 1-PHENYL-1H-BENZOIMIDAZOLE-5-CARBOXYLIC ACID
- 1-phenyl-1H-1,3-benzodiazole-5-carboxylic acid
- MDL： MFCD11007740
- Inchi： 1S/C14H10N2O2/c17-14(18)10-6-7-13-12(8-10)15-9-16(13)11-4-2-1-3-5-11/h1-9H,(H,17,18)
- InChI Key： QTVKJLNIUBHSTK-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2=C(C=1)N=CN2C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 238.0743
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2

Experimental Properties

PSA: 55.12

1-phenyl-1H-1,3-benzodiazole-5-carboxylic acid Pricemore >>

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